N-(2,5-dimethoxyphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide
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Description
N-(2,5-dimethoxyphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H21N5O5 and its molecular weight is 447.451. The purity is usually 95%.
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Scientific Research Applications
1. Chemical Structure and Formation
N-(2-dimethylamino-4-oxo-7,8-diphenyl-4,6-dihydropyrrolo [l,2-a]pyrimidin-6-yl-idene)acetamide, a closely related compound, has been synthesized and its structure proposed based on crystal structure analysis of its hydrolysis product (Banfield, Fallon, & Gatehouse, 1987).
2. Pharmacological Activities
Schiff’s bases and 2-azetidinones, including a compound with a 2,5-dimethoxy substitution, have been synthesized and investigated for their antidepressant and nootropic activities. This research highlights the potential of such compounds in CNS activity (Thomas, Nanda, Kothapalli, & Hamane, 2016).
3. Antimicrobial Properties
Research on pyrimidinone and oxazinone derivatives, synthesized using related compounds as starting materials, demonstrates significant antimicrobial properties. These findings suggest the potential utility of these compounds in antimicrobial applications (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).
4. Radiopharmaceutical Applications
The synthesis of radioligands like [18F]PBR111, using compounds from the same family, for imaging translocator proteins with PET is a significant application in medical imaging and diagnostics (Dollé, Hinnen, Damont, et al., 2008).
5. Potential Antitumor Activity
Pyrimidiopyrazole derivatives, synthesized using related compounds, have shown outstanding in vitro antitumor activity against certain cell lines. This opens potential avenues for cancer treatment research (Fahim, Elshikh, & Darwish, 2019).
6. GPR119 Agonist for Diabetes Treatment
Fused-pyrimidine derivatives have been identified as potent GPR119 agonists, with potential applications in the treatment of type 2 diabetes mellitus (Negoro, Yonetoku, Moritomo, et al., 2012).
Properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-2-[2,4-dioxo-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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InChI |
InChI=1S/C23H21N5O5/c1-32-16-5-6-19(33-2)17(12-16)26-20(29)14-27-18-4-3-9-25-21(18)22(30)28(23(27)31)13-15-7-10-24-11-8-15/h3-12H,13-14H2,1-2H3,(H,26,29) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPRIEMHOTBRAES-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=NC=C4)N=CC=C3 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N5O5 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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